N-mesityl-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H30N2O4S/c1-16-13-17(2)23(18(3)14-16)24-22(26)15-19-7-5-6-12-25(19)30(27,28)21-10-8-20(29-4)9-11-21/h8-11,13-14,19H,5-7,12,15H2,1-4H3,(H,24,26)
• InChI Key: ARJCZNASMLAXLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

N-mesityl-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as MSVIII-19, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Enzyme Inhibitory Activities

• N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives were synthesized and evaluated for their inhibition potential against bovine carbonic anhydrase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. Some compounds demonstrated good activity, with compound 8g showing notable inhibitory effects with IC50 values in the single-digit micromolar range. This suggests potential for therapeutic applications targeting these enzymes (Virk et al., 2018).

Antibacterial Activity

• Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and evaluated for their antibacterial potentials. Among these, compound 8g emerged as a potent growth inhibitor against several bacterial strains, including Salmonella typhi and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of reference antibiotics. This indicates a promising avenue for the development of new antibacterial agents (Iqbal et al., 2017).

Antithrombotic Properties

• N-[3-[[[(1S)-4-(5-Amino-2-pyridinyl)-1-[[4-difluoromethylene)-1-piperidinyl]carbonyl]butyl]amino]sulfonyl][1,1′-biphenyl]-2-yl]acetamide hydrochloride (SSR182289A), a novel thrombin inhibitor, showed potent oral antithrombotic properties in animal models. The compound's activity in various models of thrombosis suggests its potential as a therapeutic agent for the prevention or treatment of thrombotic diseases (Lorrain et al., 2003).

Anticancer Effects

• A study on sulfonamide-derived isatins, following molecular hybridization, investigated their cytotoxic effects on hepatocellular carcinoma cell lines. Compounds 3a, 4b, and 4c exhibited significant cytotoxicity and safety margins, indicating their potential as effective anticancer agents with lower toxicity. Molecular docking confirmed their interactions with the EGFR active site, suggesting mechanisms of action that include anti-angiogenic and anti-invasive effects (Eldeeb et al., 2022).